N-[3-(2-methoxyethoxy)phenyl]-4-methylbenzamide

• Molecular Formula: C17H19NO3
• Molecular Weight: 285.34 g/mol
• IUPAC Name: N-[3-(2-methoxyethoxy)phenyl]-4-methylbenzamide
• InChI: InChI=1S/C17H19NO3/c1-13-6-8-14(9-7-13)17(19)18-15-4-3-5-16(12-15)21-11-10-20-2/h3-9,12H,10-11H2,1-2H3,(H,18,19)
• InChI Key: SDDNDBFIEYWUIK-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C(=O)NC2=CC(=CC=C2)OCCOC

Description

N-[3-(2-methoxyethoxy)phenyl]-4-methylbenzamide, also known as GW501516, is a synthetic compound that belongs to the class of selective androgen receptor modulators (SARMs). It was initially developed as a potential treatment for metabolic and cardiovascular diseases. However, it gained popularity in the sports world as a performance-enhancing drug due to its ability to increase endurance and stamina.

Mechanism of Action

N-[3-(2-methoxyethoxy)phenyl]-4-methylbenzamide works by activating the peroxisome proliferator-activated receptor delta (PPARδ) in the body. PPARδ is a nuclear receptor that regulates the expression of genes involved in lipid and glucose metabolism, as well as inflammation and oxidative stress. Activation of PPARδ by N-[3-(2-methoxyethoxy)phenyl]-4-methylbenzamide leads to an increase in the expression of genes involved in fatty acid oxidation and energy metabolism, resulting in increased endurance and stamina.
Biochemical and Physiological Effects:
N-[3-(2-methoxyethoxy)phenyl]-4-methylbenzamide has been shown to have a number of biochemical and physiological effects in animal models. It has been shown to increase fatty acid oxidation and energy metabolism, leading to increased endurance and stamina. Additionally, N-[3-(2-methoxyethoxy)phenyl]-4-methylbenzamide has been shown to improve insulin sensitivity, increase glucose uptake, and decrease inflammation and oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using N-[3-(2-methoxyethoxy)phenyl]-4-methylbenzamide in lab experiments is its ability to increase endurance and stamina in animal models, which can be useful in studying the effects of exercise and physical activity on metabolic and cardiovascular health. However, one limitation is that the use of N-[3-(2-methoxyethoxy)phenyl]-4-methylbenzamide in lab experiments may not accurately reflect the effects of exercise and physical activity in humans, as the compound has been shown to have different effects in different species.

Future Directions

There are several future directions for the study of N-[3-(2-methoxyethoxy)phenyl]-4-methylbenzamide. One area of research is the potential use of the compound in the treatment of metabolic and cardiovascular diseases, including obesity, diabetes, and dyslipidemia. Additionally, further research is needed to understand the long-term effects of N-[3-(2-methoxyethoxy)phenyl]-4-methylbenzamide on health and to determine its safety for use in humans. Finally, there is a need for more research on the mechanism of action of N-[3-(2-methoxyethoxy)phenyl]-4-methylbenzamide and its effects on gene expression and metabolism.

Synthesis Methods

N-[3-(2-methoxyethoxy)phenyl]-4-methylbenzamide is synthesized through a multi-step process involving the reaction of 4-methylbenzoic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with 3-(2-methoxyethoxy)aniline in the presence of a base to form the amide product. The final step involves the purification of the product through column chromatography.

Scientific Research Applications

N-[3-(2-methoxyethoxy)phenyl]-4-methylbenzamide has been extensively studied for its potential therapeutic applications in the treatment of metabolic and cardiovascular diseases such as obesity, diabetes, and dyslipidemia. It has been shown to improve insulin sensitivity, increase glucose uptake, and decrease inflammation in animal models. Additionally, N-[3-(2-methoxyethoxy)phenyl]-4-methylbenzamide has been investigated for its potential use in the treatment of cancer and neurological disorders.